Cas no 1171748-83-6 (1-Butyl-3-methyl-5-nitro-1H-pyrazole)

1-Butyl-3-methyl-5-nitro-1H-pyrazole structure
1171748-83-6 structure
Product Name:1-Butyl-3-methyl-5-nitro-1H-pyrazole
CAS No:1171748-83-6
MF:C8H13N3O2
MW:183.207721471786
CID:3158737
PubChem ID:25247431
Update Time:2025-04-21

1-Butyl-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Butyl-3-methyl-5-nitro-1H-pyrazole
    • 1-butyl-3-methyl-5-nitropyrazole
    • 1171748-83-6
    • STK351578
    • AKOS005167496
    • AKOS015922101
    • MDL: MFCD09468154
    • Inchi: 1S/C8H13N3O2/c1-3-4-5-10-8(11(12)13)6-7(2)9-10/h6H,3-5H2,1-2H3
    • InChI Key: JMCVLUCKGMBXNU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC(C)=NN1CCCC)=O

Computed Properties

  • Exact Mass: 183.100776666Da
  • Monoisotopic Mass: 183.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų

1-Butyl-3-methyl-5-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB551675-100 mg
1-Butyl-3-methyl-5-nitro-1H-pyrazole; .
1171748-83-6
100MG
€257.30 2022-03-01
abcr
AB551675-250 mg
1-Butyl-3-methyl-5-nitro-1H-pyrazole; .
1171748-83-6
250MG
€306.40 2022-03-01
abcr
AB551675-500 mg
1-Butyl-3-methyl-5-nitro-1H-pyrazole; .
1171748-83-6
500MG
€454.70 2022-03-01
abcr
AB551675-1 g
1-Butyl-3-methyl-5-nitro-1H-pyrazole; .
1171748-83-6
1g
€540.70 2022-03-01
Chemenu
CM487193-1g
1-Butyl-3-methyl-5-nitro-1H-pyrazole
1171748-83-6 97%
1g
$262 2022-06-14
Chemenu
CM487193-5g
1-Butyl-3-methyl-5-nitro-1H-pyrazole
1171748-83-6 97%
5g
$779 2022-06-14
Ambeed
A643537-1g
1-Butyl-3-methyl-5-nitro-1H-pyrazole
1171748-83-6 97%
1g
$265.0 2024-04-26
Ambeed
A643537-5g
1-Butyl-3-methyl-5-nitro-1H-pyrazole
1171748-83-6 97%
5g
$795.0 2024-04-26
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd